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Compound of Interest

Compound Name: Xylaric acid

Cat. No.: B1226657

An In-depth Technical Guide to D-Xylaric Acid

Introduction

D-Xylaric acid, a five-carbon aldaric acid, is a versatile building block with significant potential
in the development of novel polymers, chelating agents, and pharmaceutical intermediates.[1]
Its discovery is rooted in the history of carbohydrate chemistry and the oxidation of sugars.[1]
This guide provides a comprehensive overview of the chemical and physical properties of D-
Xylaric acid, detailed experimental protocols for its synthesis, and its role in metabolic
pathways. It is important to distinguish D-Xylaric acid (C5H807) from "Xylaric acid D," a
complex terpene lactone (C15H2005) isolated from fungi of the Xylaria genus.[1][2] The
majority of scientific literature indicates that D-Xylaric acid is primarily a product of chemical or
biotechnological synthesis rather than being abundant in nature.[1]

Chemical and Physical Properties

D-Xylaric acid, also known as (2R,4S)-2,3,4-trihydroxypentanedioic acid, is a polyhydroxylated
dicarboxylic acid.[3][4] The presence of multiple hydroxyl and carboxyl functional groups makes
it a valuable monomer for synthesizing biodegradable and hydrophilic polymers.[4]

Table 1: General and Physical Properties of D-Xylaric Acid
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Property Value Source
(2R,4S)-2,3,4-

IUPAC Name ) o ) [3]
trihydroxypentanedioic acid

Synonyms xylosaccharic acid, m-Xylarate  [3]

Molecular Formula CsHsO7 [3]

Molecular Weight 180.11 g/mol [3]

CAS Number 488-31-3 [4]

) ) Diastereomers have different
Melting Point ) ) [4]
melting points.

N Diastereomers exhibit different
Solubility o [4]
solubilities.

i . Achiral (meso compound) and
Optical Activity . . [4]
optically inactive.

Table 2: Computed Properties of D-Xylaric Acid

Property Value Source
XLogP3 25 [3]
Hydrogen Bond Donor Count 5 PubChem
Hydrogen Bond Acceptor

Count 7 PubChem
Rotatable Bond Count 4 PubChem
Exact Mass 180.02700259 Da [3]
Monoisotopic Mass 180.02700259 Da [3]
Topological Polar Surface Area 135 A2 [3]

Heavy Atom Count 12 PubChem
Complexity 168 [3]
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Experimental Protocols

The primary methods for producing D-Xylaric acid involve the oxidation of D-xylose, a readily
available pentose sugar.[1] The two main approaches are direct chemical oxidation and
microbial fermentation.[1]

Chemical Synthesis: Nitric Acid Oxidation of D-Xylose

This method involves the oxidation of both the aldehyde and primary alcohol groups of D-
xylose to carboxylic acids.[1]

Materials:

e D-xylose

» Concentrated nitric acid

e Sodium hydroxide solution (for neutralization)
e Cold ethanol

e Deionized water

Procedure:

e Reaction Setup: Dissolve D-xylose in water in a reaction vessel equipped with a stirrer,
thermometer, and a means for the controlled addition of nitric acid. This should be performed
in a fume hood.[1]

o Oxidation: Carefully add concentrated nitric acid portion-wise to the D-xylose solution. The
reaction is exothermic and the temperature should be maintained between 50-70°C with
cooling.[1]

o Reaction Monitoring: The progress of the reaction can be monitored by techniques such as
thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).[1][5]

» Neutralization and Precipitation: After the reaction is complete, cool the mixture and
neutralize it with a sodium hydroxide solution to precipitate the sodium salt of D-Xylaric
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acid.[5]

« |solation and Purification: Filter the precipitate and wash it with cold ethanol to remove
impurities.[5] The excess nitric acid can be removed by evaporation under reduced pressure.
[1] The resulting syrup can be further purified by crystallization or ion-exchange
chromatography.[1][5] The free acid can be obtained by passing the sodium salt through an
acidic ion-exchange resin column.[5]

o Characterization: The final product should be characterized by techniques such as melting
point determination, FT-IR, and NMR spectroscopy.[5]

Biotechnological Production: Microbial Fermentation

This approach uses microorganisms to convert D-xylose into D-Xylaric acid, often through a
two-step enzymatic process.[1]

Key Enzymes:

o Xylose Dehydrogenase (XDH): Oxidizes D-xylose to D-xylonolactone.[1]
¢ Xylonolactonase (XYL): Hydrolyzes D-xylonolactone to D-xylonic acid.[1]
Procedure:

» Strain Selection and Preparation: Select a suitable microbial host (e.g., Escherichia coli,
Saccharomyces cerevisiae) and potentially genetically engineer it to express the necessary
enzymes. Prepare an inoculum by growing the cells in a suitable medium.[1]

o Fermentation: Carry out the main fermentation in a bioreactor with a defined medium
containing D-xylose as the carbon source. Carefully control parameters such as
temperature, pH, and dissolved oxygen.[1]

e Product Recovery: After fermentation, separate the microbial cells from the culture broth by
centrifugation or filtration.[1]

 Purification: Recover and purify the D-Xylaric acid from the supernatant using techniques
like ion-exchange chromatography, electrodialysis, or precipitation.[1]
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Signaling Pathways and Logical Relationships

While D-Xylaric acid is not typically involved in signaling pathways in the traditional sense, it is
a key component in certain metabolic and synthetic pathways.

Enzymatic Conversion of D-Xylose

The biotechnological production of D-Xylaric acid relies on a specific enzymatic pathway to
convert D-xylose.
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Enzymatic Pathway for the Conversion of D-Xylose

D-Xylose Xylose Dehydrogenase (XDH D-Xylonolactone Xylonolactonase (XYL D-Xylonic Acid

Logical Workflow for Chemical Synthesis of D-Xylaric Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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